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Get Quote

The table below summarizes key outcomes from clinical trials comparing Zerubicin with other

anthracyclines, primarily Idarubicin, in AML induction therapy.

. Complete . Disease-Free
Intervention & L Overall Survival . L
. Remission (CR) Survival Key Safety Findings
Comparison (0S)
Rate (DFS)

Zorubicin (ZRB) vs.
Idarubicin (IDR) [1]

Zorubicin (ZRB) vs.
Idarubicin (IDR) [3]

Idarubicin (IDR) vs.
Daunorubicin
(DNR) [2]

Idarubicin (IDR) vs.
Doxorubicin (DOX)

2]

60% (ZRB) vs.

73% (IDR);
P=0.033 [1]

No significant

difference [3]

IDR increased
CR rate [2]

IDR improved
CR rate [2]

No significant
difference

between groups

[1]

No significant
difference [3]

IDR prolonged
0S [2]

Not Reported

Not Reported

No significant
difference [3]

IDR
prolonged
DFS [2]

No significant
difference [2]

No significant
difference in induction
death risk [2]

IDR increased risk of
death on induction
and grade 3/4
mucositis [2]

No difference in grade
3/4 cardiac toxicity [2]
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Detailed Experimental Protocols

The data in the table above is derived from specific clinical trial designs. Here are the methodologies for the

key studies cited:

¢ GOELAM Trial (1996) [1]: This multi-institutional randomized trial enrolled 251 patients aged 50-65
with de novo AML. The induction therapy consisted of Cytarabine (Ara-C) at 200 mg/m? via

continuous infusion on days 1-7, combined with either:

o Zorubicin: 200 mg/m? IV, days 1-4.
o Idarubicin: 8 mg/m2 1V, days 1-5. Consolidation therapy was the same for both groups: a single
course of high-dose Ara-C and m-AMSA.

e AML Collaborative Group Overview (1998) [3]: This was a systematic collaborative overview
(meta-analysis) of randomized trials using individual patient data. It compared Idarubicin (8-20
mg/m?%day) to other anthracyclines, including Daunorubicin (45-50 mg/m?%day), Doxorubicin (30
mg/m?/day), and Zeorubicin (200 mg/m?day). All patients also received Cytarabine (100-200
mg/m?day).

¢ Cochrane Systematic Review (2015) [2]: This review analyzed 27 randomized controlled trials
(RCTs) involving 9,549 patients. It compared the efficacy and safety of Idarubicin against
Daunorubicin, Doxorubicin, Mitoxantrone, and Zeorubicin in the induction therapy for newly

diagnosed AML.

Mechanism of Action and Drug Relationships

The following diagram illustrates the relationship between different anthracyclines and their role in AML

therapy, based on the evidence from the search results.
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Evidence Summary and Research Context

¢ Limited Role for Zorubicin: The evidence suggests that Zorubicin is less effective than
Idarubicin in achieving complete remission [1]. While one large analysis found no significant
difference in CR or survival between the two [3], no studies identified Zorubicin as a superior agent.

e Contemporary Treatment Shifts: It is important to note that the most relevant comparative data for
Zorubicin is from the 1990s. The search results indicate that the AML treatment landscape has
evolved significantly, with a major shift towards venetoclax-based combinations [4] [5] [6]. One
recent network meta-analysis identified azacitidine + venetoclax as one of the most effective
regimens for older or unfit AML patients [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8759894/
https://www.cochrane.org/evidence/CD010432_idarubicin-treatment-newly-diagnosed-acute-myeloid-leukaemia
https://www.ncbi.nlm.nih.gov/books/NBK67483/
https://pubmed.ncbi.nlm.nih.gov/40233321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12548704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11998139/
https://www.smolecule.com/products/b548649#zorubicin-clinical-trial-results-acute-myeloid-leukemia
https://www.smolecule.com/products/b548649#zorubicin-clinical-trial-results-acute-myeloid-leukemia
https://www.smolecule.com/products/b548649#zorubicin-clinical-trial-results-acute-myeloid-leukemia
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548649?utm_src=pdf-bulk
https://www.smolecule.com/products/s548649?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s548649?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

